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Compound of Interest

Compound Name: Tridodecylamine

Cat. No.: B085476 Get Quote

An In-depth Technical Guide to Tridodecylamine for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of tridodecylamine, a tertiary amine

with significant applications in research and development. The document details its chemical

identifiers, physicochemical properties, and key applications, with a focus on methodologies

relevant to scientists and professionals in drug development.

Chemical Identifiers and Synonyms
Tridodecylamine is a well-characterized tertiary amine. Its primary identifier is its CAS

(Chemical Abstracts Service) number, which is crucial for unambiguous identification in

research and procurement.

CAS Number: 102-87-4[1][2][3][4][5][6][7]

Molecular Formula: C₃₆H₇₅N[1][4][6]

IUPAC Name: N,N-didodecyldodecan-1-amine[5]

The compound is also known by several synonyms in commercial and academic literature:

Trilaurylamine[1][2][4][5][6]

Hydrogen ionophore I[1][3][4][5]

1-Dodecanamine, N,N-didodecyl-[2][5][6]
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Alamine 304[4][5][6]

Adogen 360[4][5][6]

Armeen 3-12[4][5][7]

Tri-n-dodecylamine[5][6]

Physicochemical Properties
A summary of the key quantitative properties of tridodecylamine is presented in the table

below. These parameters are essential for designing experimental conditions, particularly in

extraction and formulation studies.

Property Value Reference(s)

Molecular Weight 521.99 g/mol [1][3][4]

Physical Form Liquid [3][4][5]

Color Clear, slightly yellow [4]

Melting Point 15.7 °C - 16 °C [4][7]

Boiling Point 220-228 °C at 0.03 mmHg [3][4]

Density 0.823 g/mL at 25 °C [3][8]

Refractive Index (n20/D) 1.4578 [3][4][8]

Flash Point >190 °C (>374 °F) [4]

Water Solubility
Not miscible or difficult to mix

with water
[4]

Vapor Density >1 (vs air) [3][4]

Applications in Research and Development
Tridodecylamine's lipophilic nature and its basic nitrogen center make it a versatile molecule

in various scientific applications.
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Solvent Extraction: It is widely used as an extractant for separating and purifying organic

acids (e.g., citric acid, succinic acid) and metal ions from aqueous solutions. This is

particularly relevant in downstream processing and purification of active pharmaceutical

ingredients (APIs).

Ionophore in Sensors: As "Hydrogen ionophore I," it is a key component in the preparation of

potentiometric sensors due to its ability to selectively transport hydrogen ions across

membranes.[1][4]

Synthesis of Novel Compounds: Tridodecylamine serves as a precursor in the synthesis of

more complex molecules, such as gemini cationic surfactant-based ionic liquids.[4]

Charge Control Agent: In non-polar media, it functions as an efficient charge control agent, a

property utilized in the formulation of electrophoretic inks.[9]

Cosmetic and Industrial Formulations: It is used as an antistatic agent in cosmetics and as a

processing aid in the petroleum industry.[5]

Experimental Protocol: Liquid-Liquid Extraction of
an Acidic Analyte
This section details a generalized methodology for the use of tridodecylamine as an

extractant for an acidic compound from an aqueous solution into an organic solvent. This is a

foundational technique for purification and sample preparation.

Objective: To transfer an acidic analyte from an aqueous phase to an organic phase using

tridodecylamine as a carrier.

Materials:

Tridodecylamine (TDA)

Organic solvent (e.g., 2-octanone, 1-octanol, kerosene)

Aqueous solution containing the acidic analyte (e.g., succinic acid)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment
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Separatory funnel

pH meter

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Preparation of the Organic Phase: Prepare a solution of a known concentration of

tridodecylamine in the chosen organic solvent. The concentration will depend on the

analyte and desired extraction efficiency.

Preparation of the Aqueous Phase: Prepare an aqueous solution containing a known

concentration of the acidic analyte. Adjust the pH of the solution to be below the pKa of the

analyte to ensure it is in its protonated form.

Extraction:

Measure equal volumes of the prepared organic and aqueous phases and add them to a

separatory funnel.

Shake the funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure

thorough mixing and to allow the system to reach equilibrium.

Allow the phases to separate completely. The less dense phase will be on top.

Phase Separation and Sampling:

Carefully drain the lower (denser) phase.

Collect a sample from both the aqueous phase (raffinate) and the organic phase (extract)

for analysis.

Quantification:

Analyze the concentration of the analyte remaining in the aqueous phase and the

concentration of the analyte-amine complex in the organic phase using a suitable

analytical technique.
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Data Analysis:

Calculate the distribution coefficient (D) and the extraction efficiency (%) to evaluate the

performance of the extraction process.

The workflow for this experimental protocol is visualized in the diagram below.
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Caption: Workflow for a typical liquid-liquid extraction using tridodecylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b085476?utm_src=pdf-body-img
https://www.benchchem.com/product/b085476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Tridodecylamine is a laboratory chemical and should be handled with appropriate safety

precautions.[2] It is known to cause skin and eye irritation. Therefore, personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling the

substance.[2] Work should be conducted in a well-ventilated area or under a fume hood.[2] For

detailed safety information, always consult the latest Safety Data Sheet (SDS) provided by the

supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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